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Compound of Interest

Compound Name:
((2,6-

Dichlorophenyl)sulfonyl)glycine

Cat. No.: B026306 Get Quote

An in-depth technical guide on the safety and handling of a specific chemical compound

requires detailed and verified information from reliable sources such as Material Safety Data

Sheets (MSDS), peer-reviewed scientific literature, and toxicology reports. Unfortunately, a

comprehensive search for safety, handling, and experimental data specifically for ((2,6-
Dichlorophenyl)sulfonyl)glycine (CAS No. 19818-06-5) did not yield sufficient information to

create the requested in-depth technical guide or whitepaper.

The available search results primarily provide information on the parent compound, Glycine, or

other related but structurally distinct dichlorophenyl derivatives. While this information can offer

some general guidance, it is not a substitute for data on the specific compound of interest, as

the addition of the (2,6-Dichlorophenyl)sulfonyl group can significantly alter the chemical and

toxicological properties.

General Safety and Handling Precautions (Based on
Glycine)
For researchers, scientists, and drug development professionals who may handle similar

powdered substances, the following general safety and handling procedures, derived from

information on Glycine, should be considered as a baseline, with the strong recommendation to

seek compound-specific data before any handling.

Personal Protective Equipment (PPE):
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Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.

Body Protection: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: Use a NIOSH/MSHA approved respirator when exposure limits are

exceeded or if irritation or other symptoms are experienced.

Handling and Storage:

Wash thoroughly after handling.

Remove contaminated clothing and wash before reuse.

Use with adequate ventilation.

Minimize dust generation and accumulation.

Avoid contact with eyes, skin, and clothing.

Keep container tightly closed.

Store in a cool, dry, well-ventilated area away from incompatible substances.

Quantitative Data
No specific quantitative toxicological or physicochemical data for ((2,6-
Dichlorophenyl)sulfonyl)glycine was found in the search results. The following table

provides data for the parent compound, Glycine, for reference only.

Property Value (for Glycine) Citation

LD50, Rat (Oral) 7,930 mg/kg bw [1]

Melting/Freezing point 182-236°C [2]

pH-value 5.9-6.4 [2]
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Experimental Protocols and Signaling Pathways
Detailed experimental protocols and specific signaling pathways involving ((2,6-
Dichlorophenyl)sulfonyl)glycine are not available in the provided search results. One study

on a related compound, dichlorophenyl methylsulphone, suggested a cytochrome P450-

catalyzed activation mechanism leading to toxicity in rat olfactory mucosa, but this cannot be

directly extrapolated to the target compound.[3]

Conclusion and Recommendation
Due to the lack of specific safety, handling, and biological data for ((2,6-
Dichlorophenyl)sulfonyl)glycine, it is not possible to provide the requested in-depth technical

guide. It is strongly recommended that any professional intending to work with this compound

obtain a specific Material Safety Data Sheet (MSDS) from the supplier and conduct a thorough

literature search for any available studies on its properties and biological effects. General

safety precautions for powdered chemicals should be strictly followed, but they are not a

substitute for compound-specific information.

Visualizations
As no specific experimental workflows or signaling pathways for ((2,6-
Dichlorophenyl)sulfonyl)glycine were identified, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safety and handling of ((2,6-
Dichlorophenyl)sulfonyl)glycine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b026306#safety-and-handling-of-2-6-dichlorophenyl-
sulfonyl-glycine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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